ethyl 1-(4-nitrophenyl)-1H-imidazole-4-carboxylate

• Molecular Formula: C12H11N3O4
• Molecular Weight: 261.23 g/mol
• IUPAC Name: ethyl 1-(4-nitrophenyl)imidazole-4-carboxylate
• InChI: InChI=1S/C12H11N3O4/c1-2-19-12(16)11-7-14(8-13-11)9-3-5-10(6-4-9)15(17)18/h3-8H,2H2,1H3
• InChI Key: GNITZVVJYQTIJX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(C=N1)C2=CC=C(C=C2)[N+](=O)[O-]

Description

Ethyl 1-(4-nitrophenyl)-1H-imidazole-4-carboxylate is a useful research compound. Its molecular formula is C12H11N3O4 and its molecular weight is 261.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 1H-imidazole-4-carboxylic acid ethyl ester (J.Het.Chem., 19, 253 (1982)) (584 mg, 4.17 mmol), 4-fluoronitrobenzene (588 mg, 4.17 mmol) and anhydrous sodium carbonate (487 mg, 4.59 mmol) in dry dimethylformamide (10 ml) was heated at 50° C. for 24 hours under nitrogen. After cooling to room temperature the mixture was poured into ice-cold water (60 ml) and the resulting solid collection by filtration, washed with water and dried under reduced pressure at 60° C. to give 1-(4-nitrophenyl)imidazole-4-carboxylic acid ethyl ester (980 mg, 90%) as an off-white solid, m.p. 198-200° C.

Synthesis routes and methods II

Procedure details

A mixture of ethyl 1H-imidazole-4-carboxylate (8 g, 57.1 mmol), 4-fluoro-1-nitrobenzene (8.05 g, 57.1 mmol) and potassium carbonate (8.68 g, 62.8 mmol) in acetonitrile (100 mL) was stirred at 60° C. for 16 h then cooled to room temperature and most the solvent was removed in vacuo. The residue was partitioned between AcOEt (200 mL) and water (150 mL) and the layers were separated. The organic phase was dried over MgSO4 and concentrated in vacuo. Purification of the residue by flash chromatography on silica gel (gradient: 0 to 5% MeOH in DCM) gave ethyl 1-(4-nitrophenyl)-1H-imidazole-4-carboxylate (12.53 g, 48.0 mmol, 84%) as a yellow oil.